
Application Note: Labeling of Amino-Modified
Oligonucleotides with DY-680-NHS Ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DY-680-NHS ester

Cat. No.: B15553301 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DY-680 is a hydrophilic, near-infrared (NIR) fluorescent dye commonly used for labeling

biomolecules.[1][2] Its N-hydroxysuccinimide (NHS) ester derivative, DY-680-NHS ester, is an

amine-reactive reagent that allows for the covalent attachment of the dye to primary aliphatic

amines.[3][4] This chemistry is highly effective for labeling amino-modified oligonucleotides,

which are essential tools in various molecular biology applications, including fluorescence in

situ hybridization (FISH), microarrays, real-time PCR, and in vivo imaging.[1][5]

This document provides a detailed protocol for the conjugation of DY-680-NHS ester to amino-

modified oligonucleotides, including reagent preparation, the labeling reaction, purification of

the conjugate, and quality control.

Properties of DY-680 Dye
The spectral properties of DY-680 make it suitable for applications requiring low background

fluorescence, as autofluorescence from biological samples is minimal in the near-IR region.[4]
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Property Value Reference

Excitation Maximum (λex) 690 nm [1][2]

Emission Maximum (λem) 709 nm [1][2]

Molar Extinction Coefficient ~140,000 M⁻¹cm⁻¹ [6]

Optimal Laser Line 633 nm [4]

Reactive Group
N-Hydroxysuccinimide (NHS)

Ester
[3][4]

Reactivity Primary Amines [3][7]

Principle of the Reaction
The labeling process is based on the reaction between the NHS ester of the DY-680 dye and a

primary aliphatic amine on the modified oligonucleotide. The amine acts as a nucleophile,

attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable,

covalent amide bond and the release of the N-hydroxysuccinimide leaving group.[3] The

reaction is highly selective for primary amines and is most efficient at a pH between 8.0 and

9.0.[8][9]
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Amino-Modified
Oligonucleotide (R-NH₂) DY-680-NHS Ester

DY-680 Labeled
Oligonucleotide (Stable Amide Bond)

+
DY-680-NHS

N-Hydroxysuccinimide
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Start: Materials

Prepare Amino-Oligo
in Amine-Free Buffer

(pH 8.3-9.0)

Prepare DY-680-NHS Ester
in Anhydrous DMSO/DMF

Combine Oligo and Dye Solutions

Incubate 1-3h at RT
(Protect from Light)

Labeling Reaction

Purify Conjugate
(Precipitation, Desalting, or HPLC)

Post-Reaction

Quality Control
(Mass Spec, HPLC, OD₂₆₀)

Verification

Store at -20°C in Dark

End: Purified Labeled Oligo
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Labeling Efficiency

Reaction pH
(Optimal: 8.3-9.0)

NHS Ester Quality
(Anhydrous, fresh)

Oligo Purity
(Free of amine buffers)

Reagent Concentration
(Higher conc. favors reaction)

Temperature
(Room temp. is sufficient)

Reaction Time
(1-3 hours)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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